Cas no 1804422-23-8 (Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate
• CAS No: 1804422-23-8
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4878227
• Update Time: 2025-06-10

Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-18-9(17)2-6-5-16-8(3-12)7(4-15)10(6)11(13)14/h5,11H,2-3H2,1H3
• InChI Key： CPGCENDFPSOIDS-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C(F)F)C(=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate

Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate (CAS No. 1804422-23-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1804422-23-8, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its complex molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and a difluoromethyl substituent, makes it a versatile building block for synthetic chemists.

The bromomethyl group in Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate provides a reactive site for further functionalization, enabling the construction of more intricate molecular architectures. This property is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active molecules. The cyano group contributes to the electron-withdrawing nature of the molecule, influencing its reactivity and interaction with biological targets. Additionally, the difluoromethyl substituent is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate has emerged as a key intermediate in several synthetic pathways leading to such agents. For instance, its structural motif is closely related to compounds that have shown promising activity against viral proteases and kinases. The ability to modify the molecule at various positions allows for fine-tuning of its pharmacological properties, making it an indispensable tool in medicinal chemistry.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of a difluoromethyl group into drug candidates often leads to improved bioavailability and prolonged half-life. Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate leverages this advantage by serving as a precursor for synthesizing fluorinated pyridine derivatives. These derivatives have demonstrated efficacy in treating various diseases, including inflammation and neurodegenerative disorders.

Advances in computational chemistry have further enhanced the utility of Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more potent and selective drug candidates. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and predict the behavior of novel derivatives with greater accuracy.

The synthesis of Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include bromination, cyanation, and difluoromethylation reactions, each requiring careful optimization to achieve high yields and purity. Recent innovations in catalytic methods have streamlined these processes, making the compound more accessible for industrial applications.

In conclusion, Methyl 2-(bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-5-acetate (CAS No. 1804422-23-8) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable asset for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.